Cas no 1307240-26-1 (N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide)

• Product Name: N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide
• CAS No: 1307240-26-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 4587309
• Update Time: 2025-10-10

N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide
• 7-Quinolinesulfonamide, 1,2,3,4-tetrahydro-N,N-dimethyl-

• Inchi： 1S/C11H16N2O2S/c1-13(2)16(14,15)10-6-5-9-4-3-7-12-11(9)8-10/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： KPZCJNTYEFJSIG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(S(N(C)C)(=O)=O)=C2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide

Comprehensive Analysis of N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide (CAS 1307240-26-1)

N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide (CAS 1307240-26-1) is a specialized sulfonamide derivative with a unique tetrahydroquinoline backbone. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile molecular structure and potential applications. The presence of both dimethylamino and sulfonamide functional groups makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in sulfonamide-based compounds like N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide for their role in central nervous system (CNS) drug development. Researchers are exploring its potential as a neuroprotective agent or cognitive enhancer, aligning with the rising demand for neurodegenerative disease treatments. Its lipophilic properties and blood-brain barrier permeability further enhance its therapeutic appeal.

From a synthetic chemistry perspective, the CAS 1307240-26-1 compound exemplifies advancements in heterocyclic chemistry. Its tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and selective binding. The sulfonamide moiety adds solubility and hydrogen-bonding capacity, critical for drug-likeness and ADMET optimization—a hot topic in AI-driven drug design platforms.

In material science, N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide is investigated for its photophysical properties. Its conjugated system may contribute to organic electronics, such as OLEDs or sensors, addressing the global push for sustainable technologies. This dual applicability in life sciences and advanced materials positions it as a high-value intermediate.

Environmental and green chemistry trends also influence research on this compound. Scientists are optimizing catalytic synthesis routes for CAS 1307240-26-1 to reduce waste and energy consumption, responding to the EPA’s greener synthetic guidelines. Such efforts align with the pharmaceutical industry’s sustainability goals, a frequent search query among process chemists.

For analytical chemists, N,N-dimethyl-1,2,3,4-tetrahydroquinoline-7-sulfonamide presents challenges in chromatographic separation due to its polar and non-polar domains. Advanced techniques like UHPLC-MS are often employed, reflecting the broader demand for high-resolution analytical methods in small molecule characterization.

In summary, CAS 1307240-26-1 represents a convergence of medicinal chemistry, materials innovation, and sustainable synthesis. Its multifaceted applications cater to trending scientific inquiries, from CNS drug discovery to eco-friendly production, ensuring its relevance in both academic and industrial settings.